Cas no 1351648-01-5 (methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 1351648-01-5
• MF: C₂₂H₁₇N₅O₅S₂
• MW: 495.530881643295
• CID: 6540420
• Update Time: 2025-07-18

methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• methyl 4-[[2-[[5-[(5-phenyl-1,2-oxazole-3-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• Inchi： 1S/C22H17N5O5S2/c1-31-20(30)14-7-9-15(10-8-14)23-18(28)12-33-22-26-25-21(34-22)24-19(29)16-11-17(32-27-16)13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,23,28)(H,24,25,29)
• InChI Key： LTSPJXLLIZHBNW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2=NN=C(NC(C3C=C(C4=CC=CC=C4)ON=3)=O)S2)=O)C=C1

Additional information on methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Exploring the Multifaceted Applications of methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS 1351648-01-5) in Modern Research

In the rapidly evolving field of chemical research, methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS 1351648-01-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 1,3,4-thiadiazole core and a benzoate ester moiety, is increasingly studied for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its unique sulfanylacetamido linkage, which may contribute to enhanced bioactivity and stability.

The compound's phenyl-oxazole segment has drawn attention due to its resemblance to bioactive scaffolds found in FDA-approved drugs. Recent studies suggest that derivatives of methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate could play a role in addressing current challenges in targeted drug delivery systems. This aligns with growing public interest in "precision medicine" and "personalized therapeutics," as evidenced by trending searches on platforms like Google Scholar and PubMed.

From a synthetic chemistry perspective, the thiadiazole-sulfanyl bridge in this compound offers fascinating possibilities for structure-activity relationship (SAR) studies. Computational chemists are particularly interested in how modifications to the oxazole-3-amido group might influence molecular interactions with biological targets. These investigations are timely, given the pharmaceutical industry's focus on "AI-driven drug discovery" and "computational molecular design," topics that consistently rank high in scientific search queries.

In material science applications, the benzoate ester functionality of CAS 1351648-01-5 suggests potential utility in advanced polymer systems. Researchers are exploring its incorporation into photo-responsive materials, a hot topic in nanotechnology circles. This application area has gained additional visibility due to increasing public interest in "smart materials" and "environmentally responsive coatings," as reflected in search engine analytics from platforms like ResearchGate.

The compound's stability profile makes it particularly interesting for formulation scientists. Preliminary data indicates that the methyl 4-(...acetamido)benzoate structure may offer improved solubility characteristics compared to similar compounds, addressing a common challenge in drug development. This aspect resonates with current industry concerns about "bioavailability enhancement" and "formulation optimization," frequently searched terms in pharmaceutical databases.

Analytical chemists have developed specialized methods for characterizing methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate, leveraging advanced techniques like LC-MS/MS and 2D-NMR. These methodologies are crucial for quality control in potential commercial applications, responding to the growing demand for "analytical method validation" and "impurity profiling" in chemical manufacturing.

Environmental fate studies of this compound are beginning to emerge, particularly examining the biodegradation pathways of its thiadiazole component. Such research aligns with increasing regulatory and public focus on "green chemistry" and "sustainable chemical design," topics that show consistent upward trends in academic search volumes worldwide.

As research continues, methyl 4-(2-{5-(5-phenyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate stands at the intersection of multiple cutting-edge scientific disciplines. Its structural complexity and functional group diversity make it a compelling subject for interdisciplinary collaboration, particularly in areas like "medicinal chemistry optimization" and "functional material development" - both high-traffic search categories in scientific literature databases.

The patent landscape surrounding CAS 1351648-01-5 and related compounds has shown noticeable activity in recent years, particularly in applications involving heterocyclic compounds for electronic materials. This commercial interest parallels growing online searches for "intellectual property in specialty chemicals" and "patent strategies for novel molecules."

Future research directions for this compound likely include detailed investigations of its potential as a molecular scaffold for library development in drug discovery. Such applications would capitalize on current industry trends toward "fragment-based drug design" and "diversity-oriented synthesis," terms that frequently appear in recent conference proceedings and grant applications.